Cas no 2229524-49-4 (2-(6-chloropyrazin-2-yl)-3,3-difluoropropan-1-amine)

• Product Name: 2-(6-chloropyrazin-2-yl)-3,3-difluoropropan-1-amine
• CAS No: 2229524-49-4
• MF: C₇H₈ClF₂N₃
• MW: 207.608326911926
• CID: 6300803
• PubChem ID: 165672898
• Update Time: 2025-07-21

2-(6-chloropyrazin-2-yl)-3,3-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(6-chloropyrazin-2-yl)-3,3-difluoropropan-1-amine
• EN300-1952443
• 2229524-49-4

• Inchi： 1S/C7H8ClF2N3/c8-6-3-12-2-5(13-6)4(1-11)7(9)10/h2-4,7H,1,11H2
• InChI Key： VLNPPPOJWODHNE-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(C(C(F)F)CN)=N1

Computed Properties

• Exact Mass: 207.0374813g/mol
• Monoisotopic Mass: 207.0374813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 51.8Ų

Additional information on 2-(6-chloropyrazin-2-yl)-3,3-difluoropropan-1-amine

Recent Advances in the Study of 2-(6-chloropyrazin-2-yl)-3,3-difluoropropan-1-amine (CAS: 2229524-49-4)

The compound 2-(6-chloropyrazin-2-yl)-3,3-difluoropropan-1-amine (CAS: 2229524-49-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazine core and difluoropropanamine side chain, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for drug development.

One of the key areas of interest is the compound's role as a potential modulator of enzymatic activity. Preliminary research indicates that 2-(6-chloropyrazin-2-yl)-3,3-difluoropropan-1-amine may interact with specific enzymes involved in metabolic pathways, making it a candidate for the treatment of metabolic disorders. The presence of the difluoropropanamine moiety is believed to enhance its binding affinity and selectivity, as demonstrated in recent in vitro studies.

In addition to its enzymatic modulation, this compound has also been investigated for its potential in central nervous system (CNS) disorders. The chloropyrazine group, in particular, has been linked to interactions with neurotransmitter receptors, suggesting possible applications in neurodegenerative diseases or psychiatric conditions. Recent preclinical trials have shown encouraging results, though further validation is required to confirm its efficacy and safety profile.

The synthesis of 2-(6-chloropyrazin-2-yl)-3,3-difluoropropan-1-amine has also been a focus of recent research. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, addressing previous challenges related to yield and purity. These improvements are critical for facilitating larger-scale studies and eventual clinical applications.

Despite these promising developments, challenges remain. The pharmacokinetic properties of the compound, including its absorption, distribution, metabolism, and excretion (ADME), require further optimization to enhance its therapeutic potential. Additionally, comprehensive toxicology studies are needed to ensure its suitability for human use. Collaborative efforts between academic and industrial researchers are expected to drive progress in these areas.

In conclusion, 2-(6-chloropyrazin-2-yl)-3,3-difluoropropan-1-amine represents a compelling candidate for further investigation in the pharmaceutical industry. Its unique chemical structure and preliminary biological activity underscore its potential across multiple therapeutic areas. Continued research will be essential to fully elucidate its mechanisms and translate these findings into viable treatments.